N,3,6-trimethyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N,3,6-trimethyl-N-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-12-8-9-14-13(2)19(24-18(14)10-12)20(23)22(3)11-16-15-6-4-5-7-17(15)25-21-16/h8-10H,4-7,11H2,1-3H3
• InChI Key: QMRXSSWBZCYUDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(O2)C(=O)N(C)CC3=NOC4=C3CCCC4)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N,3,6-trimethyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 338.16304257 g/mol and the complexity rating of the compound is 499. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has explored the synthesis of various carboxamide derivatives with modified sugar moieties, including those structurally related to N,3,6-trimethyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-1-benzofuran-2-carboxamide. These compounds have shown moderate inhibitory effects on tumor cell lines, indicating potential applications in cancer research (Popsavin et al., 2002).

Antimicrobial and Antioxidant Activities

Carboxamide derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. Studies have found that certain compounds exhibit promising antimicrobial activity against a range of microorganisms and also demonstrate notable antioxidant properties (Sindhe et al., 2016).

Potential as Antipsychotic Agents

Heterocyclic carboxamides, including derivatives similar to this compound, have been evaluated as potential antipsychotic agents. Some derivatives were found to have potent in vivo activities, comparable to existing antipsychotic drugs (Norman et al., 1996).

Inhibition of Poly(ADP-ribose) Polymerase-1 (PARP-1)

Studies on benzofuran-7-carboxamides have identified them as inhibitors of poly(ADP-ribose) polymerase-1 (PARP-1), an enzyme involved in DNA repair. This suggests potential applications in cancer therapy (Lee et al., 2012).

Synthesis and Cholinesterase Inhibitory Activity

Benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives have been synthesized and found to be potent butyrylcholinesterase inhibitors. This suggests potential applications in treating conditions like Alzheimer's disease (Abedinifar et al., 2018).